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Compound of Interest

Compound Name: cis-Ned19

Cat. No.: B12368896

cis-Ned19 Technical Support Center

Welcome to the technical support center for cis-Ned19. This resource is designed to provide
researchers, scientists, and drug development professionals with comprehensive information
on the stability, storage, and effective use of cis-Ned19 in experimental settings.

Frequently Asked Questions (FAQSs)

Q1: What are the recommended storage conditions for cis-Ned19 solid compound and
dissolved solutions?

Al: Proper storage of cis-Ned19 is crucial for maintaining its stability and efficacy. For the solid
compound, storage at -20°C is recommended.[1] For stock solutions, optimal storage
conditions depend on the duration:

Storage Temperature Duration Recommendations

Recommended for long-term
-80°C Up to 6 months )
storage of stock solutions.[2]

Suitable for short-term storage
-20°C Up to 1 month )
of stock solutions.[2]
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To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot
the stock solution into single-use volumes.[2]

Q2: What is the shelf life of cis-Ned19?

A2: While specific long-term stability data for cis-Ned19 is not extensively published, the

related compound trans-Ned-19 has a reported stability of at least 4 years when stored at
-20°C. This suggests that cis-Ned19 is also a stable molecule under appropriate storage

conditions.

Q3: Is cis-Ned19 sensitive to any particular environmental factors?

A3: Yes, the methyl ester form of cis-Ned19 has been noted to be sensitive to extreme pH
levels. It is advisable to maintain solutions at a physiological pH to ensure stability.

Q4: How does cis-Ned19 function as a biological tool?

A4: cis-Ned19 is an irreversible antagonist of nicotinic acid adenine dinucleotide phosphate
(NAADP). It functions by inhibiting NAADP-mediated Ca2+ release from acidic organelles like
lysosomes, which is mediated by two-pore channels (TPCs). This makes it a valuable tool for
studying Ca2+ signaling pathways involving NAADP and TPCs.

Troubleshooting Guide

Issue 1: | am observing inconsistent or no effect of cis-Ned19 in my cell-based assays.

o Possible Cause 1: Improper Storage. Verify that both the solid compound and stock solutions
have been stored according to the recommendations (-20°C for the solid and -20°C or -80°C
for solutions). Avoid repeated freeze-thaw cycles.

» Possible Cause 2: Incorrect Concentration. The effective concentration of cis-Ned19 can be
cell-type dependent. It has been shown to inhibit TCR-mediated calcium flux in T cells, but at
certain concentrations, it can also have stimulatory effects. A dose-response experiment is
recommended to determine the optimal concentration for your specific experimental setup.

o Possible Cause 3: pH of the medium. Since derivatives of cis-Ned19 are sensitive to
extreme pH, ensure your experimental buffer or medium is within a physiological pH range.
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Issue 2: | am seeing unexpected off-target effects in my experiments.

e Possible Cause: High Concentration. While cis-Ned19 is a selective NAADP antagonist,
very high concentrations may lead to off-target effects. It is important to use the lowest
effective concentration determined from a dose-response curve. cis-Ned19 does not affect
IP3-mediated or cyclic ADP-ribose-mediated calcium release, indicating its specificity for the
NAADP pathway.

Experimental Protocols

Protocol 1: Assessment of cis-Ned19 Stock Solution Stability

This protocol provides a general framework for assessing the stability of your cis-Ned19 stock
solution over time.

» Preparation of Stock Solution: Prepare a concentrated stock solution of cis-Ned19 in a
suitable solvent (e.g., DMSO).

 Aliquoting: Aliquot the stock solution into multiple single-use tubes to avoid repeated freeze-
thaw cycles.

o Storage: Store the aliquots at the recommended temperatures (-20°C for short-term and
-80°C for long-term).

o Baseline Activity Assay (Time 0): Immediately after preparation, use one aliquot to perform a
functional assay relevant to your research (e.g., inhibition of NAADP-mediated Ca2+
release). This will serve as your baseline activity.

» Time-Point Analysis: At regular intervals (e.g., 1, 3, and 6 months), thaw a new aliquot and
repeat the functional assay.

o Data Comparison: Compare the activity at each time point to the baseline activity. A
significant decrease in inhibitory activity would indicate degradation of the compound.

Visualizing Pathways and Workflows

Below are diagrams illustrating the signaling pathway of cis-Ned19 and a general experimental
workflow.
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cis-Ned19 inhibits NAADP-mediated CaZ2+ release via TPCs.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b12368896?utm_src=pdf-body-img
https://www.benchchem.com/product/b12368896?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12368896?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Troubleshooting & Optimization

Check Availability & Pricing

Preparation

Prepare & Aliquot
[cis-Ned19 Stock SolutiorD (Culture Target Cells)

Treatment & Stimulation

Pre-incubate cells with
cis-Ned19 (or vehicle)

Stimulate cells with
NAADP-generating agonist
Ana vysis
Measure intracellular
Ca2+ concentration

l

[Analyze and Comparej

Treatment vs. Control

Click to download full resolution via product page

General workflow for a cis-Ned19 inhibition experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [cis-Ned19 stability and storage recommendations].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12368896#cis-ned19-stability-and-storage-
recommendations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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